Cas no 32116-24-8 (2-Acetyl-4-nitropyrrole)

• Product Name: 2-Acetyl-4-nitropyrrole
• CAS No: 32116-24-8
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 313035
• PubChem ID: 36065
• Update Time: 2025-04-19

2-Acetyl-4-nitropyrrole Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-nitro-1H-pyrrol-2-yl)-
• 2-Acetyl-4-nitropyrrole
• 1-(4-nitro-1H-pyrrol-2-yl)ethanone
• (4-Nitro-pyrrolyl-2)-methyl-keton
• 1-(4-Nitro-pyrrol-2-yl)-aethanon
• 1-(4-nitro-pyrrol-2-yl)-ethanone
• 2-acetyl-4-nitro-1H-pyrrole
• 2-Acetyl-4-nitropyrrol
• 4-Nitro-2-acetyl-pyrrol
• 5-acetyl-3-nitro-1H-pyrrole
• AC1L1V0S
• BRN 0138204
• CTK8I1812
• KETONE, METHYL (4-NITRO-2-PYRROLYL)
• NSC21605
• Pyrrole, 2-acetyl-4-nitro-
• NSC 21605
• Ketone, methyl 4-nitropyrrol-2-yl
• DTXSID20185904
• FT-0758534
• 4-nitro-2-acetylpyrrole
• 1-(4-nitro-1H-pyrrol-2-yl)ethan-1-one
• NSC-21605
• 32116-24-8
• Ethanone, 1-(4-nitro-1H-pyrrol-2-yl)-
• AKOS017518252

• Inchi： 1S/C6H6N2O3/c1-4(9)6-2-5(3-7-6)8(10)11/h2-3,7H,1H3
• InChI Key： DBXRYIUQTXMTEV-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(=CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 154.03788
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• Density: 1.4564 (rough estimate)
• Boiling Point: 277.46°C (rough estimate)
• Flash Point: 120.9±21.8 °C
• Refractive Index: 1.5100 (estimate)
• PSA: 76
• LogP: 1.64870
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Acetyl-4-nitropyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)